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Compound of Interest

Compound Name:
5-Bromo-1-methylquinolin-2(1H)-

one

CAS No.: 1187933-35-2

Cat. No.: B1527773

Get Quote

Executive Summary
5-Bromo-1-methylquinolin-2(1H)-one (BMQ) represents a "privileged scaffold" in medicinal

chemistry and probe development. Unlike its non-methylated counterparts, the N-methyl group

locks the heterocycle in the quinolone (lactam) tautomer, preventing the formation of quinolinol

species and enhancing solubility in organic solvents. The bromine atom at the C5 position

serves as a strategic orthogonal handle for Palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid generation of structure-activity

relationship (SAR) libraries or the attachment of fluorophores.

This guide details the protocols for utilizing BMQ as a core building block to develop

fluorescent turn-on probes and bioactive small-molecule inhibitors (specifically targeting

kinases such as VEGFR-2, a common target for quinolinone derivatives).
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Property Specification

CAS Number 99465-09-5

Molecular Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol

Solubility
Soluble in DMSO (>50 mM), DMF, DCM;

Sparingly soluble in water.

Storage
Store solid at 2-8°C, protected from light. DMSO

stocks stable at -20°C for 6 months.

Key Feature

C5-Bromine Handle: High reactivity for cross-

coupling.N-Methylation: Prevents H-bond donor

interactions, improving membrane permeability.

Application 1: Synthesis of Fluorescent Probes via
Suzuki-Miyaura Coupling
Principle
The BMQ scaffold possesses intrinsic fluorescence (typically

nm,

nm). By coupling extended

-systems or electron-donating groups (EDGs) to the C5 position, the emission maximum can
be red-shifted into the visible range (450–550 nm), creating "push-pull" fluorophores suitable
for biological imaging or environmental sensing.
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Caption: Workflow for transforming the BMQ scaffold into functional fluorescent probes via Pd-

catalyzed coupling.

Protocol: C5-Arylation of BMQ
Objective: To synthesize a library of 5-aryl-1-methylquinolin-2(1H)-ones to screen for red-

shifted fluorescence.

Reagents:

Substrate: 5-Bromo-1-methylquinolin-2(1H)-one (1.0 equiv)

Coupling Partner: Aryl boronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 equiv)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

Base: K₂CO₃ (2.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 v/v)

Step-by-Step Procedure:

Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, add BMQ (100

mg, 0.42 mmol), the aryl boronic acid (0.50 mmol), K₂CO₃ (116 mg, 0.84 mmol), and

Pd(dppf)Cl₂·DCM (17 mg, 0.021 mmol).

Degassing: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen gas (

) three times to remove oxygen (critical to prevent catalyst poisoning).

Solvation: Inject degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

Reaction: Heat the mixture to 90°C in a heating block for 12–16 hours. The solution should

turn dark brown/black.

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water

(2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous Na₂SO₄.
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Purification: Concentrate under reduced pressure. Purify via flash column chromatography

(Hexanes:Ethyl Acetate gradient, typically 0-50% EtOAc).

Validation: Verify product identity via ¹H-NMR and Mass Spectrometry (ESI-MS).

Application 2: Photophysical Assay Development
Principle
Once the library is synthesized, the compounds must be characterized to determine their utility

as probes. This protocol establishes the Quantum Yield (QY) and Stokes Shift.

Protocol: Spectroscopic Characterization
Equipment: UV-Vis Spectrophotometer, Fluorescence Spectrofluorometer.

Step-by-Step Procedure:

Stock Solution: Prepare 10 mM stock solutions of the purified derivatives in DMSO.

Working Solutions: Dilute stocks to 10 µM in various solvents of differing polarity (e.g.,

Toluene, DCM, Methanol, PBS buffer).

Absorption Scan: Record UV-Vis spectra (250–600 nm). Identify the absorption maximum (

). Note: Ensure Absorbance is < 0.1 to avoid inner filter effects.

Emission Scan: Excite the sample at

. Record emission spectra (300–700 nm).

Quantum Yield Calculation: Use Quinine Sulfate (in 0.1 M H₂SO₄, QY=0.54) as a reference

standard.

(Where Grad is the slope of Integrated Fluorescence vs. Absorbance, and

is the refractive index of the solvent).

Data Output Example:
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Derivative Solvent (nm) (nm)
Stokes Shift
(nm)

Quantum
Yield (

)

BMQ (Parent) MeOH 310 405 95 0.05

5-(4-OMe-

Ph)-BMQ
MeOH 345 480 135 0.42

5-(4-NO₂-

Ph)-BMQ
MeOH 330 N/A N/A

<0.01

(Quenched)

Application 3: Biological Screening (VEGFR-2
Inhibition Model)[1]
Scientific Rationale
Quinolin-2(1H)-one derivatives are structural isosteres of known kinase inhibitors (e.g.,

Lenvatinib, Cabozantinib scaffolds). The 5-position functionalization allows the molecule to

extend into the hydrophobic pocket of the ATP-binding site of kinases like VEGFR-2.

Assay Protocol: Kinase Inhibition Screening
Reagents:

Recombinant VEGFR-2 Kinase.

ATP (10 µM).

Substrate peptide (Poly Glu:Tyr).

ADP-Glo™ Kinase Assay Kit (Promega) or similar luminescent detection system.

Workflow:

Compound Preparation: Prepare a 3-fold serial dilution of the synthesized BMQ derivatives

in DMSO (Top concentration: 100 µM).
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Incubation: Mix Kinase (2 ng/µL), Substrate, and Compound in a 384-well white plate.

Incubate for 10 min at RT.

Reaction Start: Add ATP to initiate the kinase reaction. Incubate for 60 min at RT.

Detection: Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate

40 min. Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).

Analysis: Measure Luminescence (RLU). Plot RLU vs. log[Compound] to determine IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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